Cas no 89407-42-1 (Propanoic acid, 3-(2-pyridinylthio)-, ethyl ester)

Propanoic acid, 3-(2-pyridinylthio)-, ethyl ester structure
89407-42-1 structure
Product Name:Propanoic acid, 3-(2-pyridinylthio)-, ethyl ester
CAS No:89407-42-1
MF:C10H13NO2S
MW:211.28072142601
CID:2811722
PubChem ID:687336
Update Time:2025-04-21

Propanoic acid, 3-(2-pyridinylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • DTXSID60350755
    • SCHEMBL433166
    • DTXCID00301822
    • AKOS009029298
    • TimTec1_000074
    • HMS1534D08
    • Ethyl 3-(pyridin-2-ylthio)propanoate
    • Propanoic acid, 3-(2-pyridinylthio)-, ethyl ester
    • ethyl 3-(2-pyridylsulfanyl)propanoate
    • 89407-42-1
    • ethoxycarbonylethylthiopyridine
    • Inchi: 1S/C10H13NO2S/c1-2-13-10(12)6-8-14-9-5-3-4-7-11-9/h3-5,7H,2,6,8H2,1H3
    • InChI Key: IVAPRNFKTHBHCJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CN=1)CCC(=O)OCC

Computed Properties

  • Exact Mass: 211.06669983Da
  • Monoisotopic Mass: 211.06669983Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 64.5Ų
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